The Ionizable Lipid CL15F6: A Technical Guide to its Physicochemical Properties and Application in Nucleic Acid Delivery
The Ionizable Lipid CL15F6: A Technical Guide to its Physicochemical Properties and Application in Nucleic Acid Delivery
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the ionizable lipid CL15F6, a crucial component in the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acid-based therapeutics such as mRNA and plasmid DNA. This document details the physicochemical properties of CL15F6, with a focus on its acid dissociation constant (pKa), and provides comprehensive experimental protocols for its characterization and use in LNP formulations.
Physicochemical Properties of CL15F6
CL15F6 is a state-of-the-art ionizable cationic lipid essential for the efficacy of LNPs in delivering genetic material into cells. Its chemical structure is designed to be near-neutral at physiological pH, minimizing toxicity and non-specific interactions in the bloodstream, while becoming positively charged in the acidic environment of the endosome. This pH-dependent charge reversal is critical for the endosomal escape of the nucleic acid payload into the cytoplasm.
The key physicochemical parameters of CL15F6 are summarized in the table below.
| Property | Value | Reference |
| pKa | 6.75 | [1][2][3] |
| Chemical Formula | C₅₆H₁₀₇NO₇ | [1][2] |
| Molecular Weight | 906.47 g/mol | [1] |
| Appearance | Solution in ethanol (B145695) | [2] |
| Solubility | Soluble in Chloroform, Ethanol, Methanol | [2] |
Experimental Protocol: Determination of Apparent pKa using TNS Fluorescence Assay
The apparent pKa of an ionizable lipid within a lipid nanoparticle formulation is a critical quality attribute that dictates its in vivo performance. The 6-(p-toluidino)-2-naphthalenesulfonic acid (TNS) fluorescence assay is a widely used method to determine the apparent pKa of LNPs. TNS is a fluorescent probe that exhibits low fluorescence in aqueous environments but becomes highly fluorescent upon binding to the positively charged surface of LNPs at acidic pH. By measuring the fluorescence intensity across a pH gradient, a titration curve can be generated, from which the apparent pKa (the pH at which 50% of the ionizable lipids are protonated) can be determined.
Materials
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CL15F6-containing Lipid Nanoparticles (LNPs)
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6-(p-toluidino)-2-naphthalenesulfonic acid (TNS) stock solution (e.g., 5 mM in DMSO)
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A series of buffers with pH values ranging from 3 to 10 (e.g., 10 mM citrate (B86180), 10 mM phosphate, 10 mM borate, containing 150 mM NaCl)
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96-well black, clear-bottom plates
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Fluorescence plate reader with excitation at ~320-325 nm and emission at ~445-450 nm
Method
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Preparation of Buffers: Prepare a series of buffer solutions covering a pH range from 3.0 to 10.0 in suitable increments (e.g., 0.5 pH units).
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Sample Preparation: Dilute the LNP suspension in each of the pH buffers to a final lipid concentration of approximately 50-100 µM in the wells of a 96-well plate.
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TNS Addition: Prepare a working solution of TNS (e.g., 300 µM in water or buffer). Add a small volume of the TNS working solution to each well containing the diluted LNPs to achieve a final TNS concentration of approximately 3-6 µM.
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Incubation: Incubate the plate at room temperature for 5-10 minutes, protected from light, to allow for TNS binding to the LNPs.
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Fluorescence Measurement: Measure the fluorescence intensity of each well using a plate reader with an excitation wavelength of approximately 321 nm and an emission wavelength of approximately 447 nm.
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Data Analysis:
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Subtract the fluorescence of a blank control (buffer and TNS without LNPs) from all readings.
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Normalize the fluorescence data by setting the maximum fluorescence intensity (typically at the lowest pH) to 100% and the minimum to 0%.
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Plot the normalized fluorescence intensity as a function of pH.
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Fit the data to a sigmoidal dose-response curve. The pKa is the pH value at which 50% of the maximal fluorescence is observed.
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Workflow for mRNA Delivery using CL15F6-based Lipid Nanoparticles
The successful delivery of mRNA using LNPs formulated with CL15F6 involves several key stages, from the initial formulation to the final intracellular release of the mRNA. The following diagram illustrates this logical workflow.
Caption: Workflow for mRNA delivery using CL15F6-based LNPs.
Experimental Protocol: Preparation of CL15F6-based Lipid Nanoparticles for mRNA Delivery
This protocol describes a general method for preparing LNPs containing CL15F6 for the encapsulation of mRNA, often employing a rapid mixing technique like microfluidics to ensure reproducible and scalable production.
Materials
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CL15F6
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Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)
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Cholesterol
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PEG-lipid (e.g., 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000, DMG-PEG 2000)
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Ethanol (200 proof, molecular biology grade)
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mRNA in an acidic aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0)
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Purification buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)
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Microfluidic mixing device (e.g., NanoAssemblr) or a T-junction mixer
Method
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Preparation of Lipid Stock Solution:
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Dissolve CL15F6, DSPC, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:cholesterol:PEG-lipid).
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The total lipid concentration in the ethanol phase will depend on the specific formulation and microfluidic system used.
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Preparation of mRNA Solution:
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Dilute the stock mRNA solution in the acidic aqueous buffer to the desired concentration. The acidic pH ensures that the ionizable lipid will be protonated, facilitating complexation with the negatively charged mRNA.
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LNP Formulation via Microfluidic Mixing:
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Set up the microfluidic mixing device according to the manufacturer's instructions.
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Load the lipid-ethanol solution into one syringe and the mRNA-aqueous buffer solution into another.
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Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous:ethanolic phase) and total flow rate. The rapid mixing of the two streams induces nanoprecipitation and self-assembly of the LNPs.
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Purification:
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Immediately after formulation, the LNP suspension contains ethanol and unencapsulated mRNA, which need to be removed.
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Purify the LNPs by dialysis or tangential flow filtration (TFF) against the desired final buffer (e.g., PBS, pH 7.4). This step also raises the pH, resulting in a near-neutral surface charge for the LNPs.
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Characterization:
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Characterize the final LNP formulation for key quality attributes, including:
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Particle Size and Polydispersity Index (PDI): Measured by Dynamic Light Scattering (DLS).
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Zeta Potential: Measured by Electrophoretic Light Scattering (ELS) to determine the surface charge.
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Encapsulation Efficiency: Determined using a fluorescent dye-binding assay (e.g., RiboGreen assay) to quantify the amount of mRNA protected within the LNPs.
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Apparent pKa: Determined using the TNS fluorescence assay as described in Section 2.
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Signaling Pathways and Logical Relationships
CL15F6 does not directly participate in intracellular signaling pathways. Its primary role is to facilitate the delivery of its nucleic acid cargo into the cell cytoplasm. The key logical relationship is the pH-dependent protonation of CL15F6, which triggers the endosomal escape of the LNP contents. The following diagram illustrates this critical relationship.
Caption: Mechanism of CL15F6-mediated endosomal escape.
